Cas no 91872-10-5 (3,5-dibromo-6-methyl-pyridin-2-amine)

3,5-dibromo-6-methyl-pyridin-2-amine structure
91872-10-5 structure
3,5-dibromo-6-methyl-pyridin-2-amine
91872-10-5
C6H6Br2N2
265.933239459991
MFCD00068229
91044
522994

3,5-dibromo-6-methyl-pyridin-2-amine Properties

Names and Identifiers

    • 2-Amino-3,5-dibromo-6-methylpyridine
    • 2-AMINO-3,5-DIBROMO-6-PICOLINE
    • 3,5-DIBROMO-6-METHYLPYRIDIN-2-AMINE
    • 6-AMINO-3,5-DIBROMO-2-PICOLINE
    • BUTTPARK 33\04-67
    • 3,5-Dibromo-6-methyl-2-pyridinamine
    • 2-AMINO-3,5
    • DIBROMO-6
    • METHYLPYRIDINE, 97
    • [5-DIBROMO-6-METHYLPYRIDINE]
    • 2-Amino-3,5-dibromo-6-picoline&3,5-Dibrom-6-methyl-[2]pyridylamin
    • 3,5-dibromo-6-methyl-[2]pyridylamine
    • 3,5-Dibromo-6-methyl-pyridin-2-ylamine
    • 6-methyl-3,5-dibromo-2-aminopyridine
    • BUTTPARK 33 4-67
    • BLUYMDMBXIMIGK-UHFFFAOYSA-N
    • 2-PYRIDINAMINE, 3,5-DIBROMO-6-METHYL-
    • 3,5-dibromo-6-methyl-2-pyridylamine
    • PubChem7669
    • PubChem14518
    • KSC670K5R
    • ZERENEX E/9071763
    • BBL000363
    • 3,5-Dibromo-6-methyl-2-pyridinamine (ACI)
    • 3,5-dibromo-6-methyl-pyridin-2-amine
    • +Expand
    • MFCD00068229
    • BLUYMDMBXIMIGK-UHFFFAOYSA-N
    • 1S/C6H6Br2N2/c1-3-4(7)2-5(8)6(9)10-3/h2H,1H3,(H2,9,10)
    • BrC1=CC(=C(N)N=C1C)Br
    • 121839

Computed Properties

  • 263.89000
  • 1
  • 2
  • 0
  • 264.897598
  • 10
  • 120
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.3
  • 5
  • 0
  • 38.9

Experimental Properties

  • 3.07840
  • 38.91000
  • 93 °C
  • 134°C(lit.)
  • 112℃
  • Off white powder
  • 1.99

3,5-dibromo-6-methyl-pyridin-2-amine Security Information

3,5-dibromo-6-methyl-pyridin-2-amine Customs Data

  • China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-dibromo-6-methyl-pyridin-2-amine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003NJ3-1g
2-Amino-3,5-dibromo-6-methylpyridine
 91872-10-5 98%
1g
 $4.00 2024-04-20
A2B Chem LLC
AB69663-1g
2-Amino-3,5-dibromo-6-methylpyridine
 91872-10-5 98%
1g
 $4.00 2024-07-18
Aaron
AR003NRF-1g
2-Amino-3,5-dibromo-6-methylpyridine
 91872-10-5 97%
1g
 $4.00 2024-07-18
Alichem
A029000081-500g
2-Amino-3,5-dibromo-6-methylpyridine
 91872-10-5 95%
500g
 $385.16 2023-08-31
Crysdot LLC
CD11015531-500g
2-Amino-3,5-dibromo-6-methylpyridine
 91872-10-5 97%
500g
 $339 2024-07-19
Enamine
EN300-94622-0.05g
3,5-dibromo-6-methylpyridin-2-amine
 91872-10-5 95%
0.05g
 $19.0 2024-05-20
eNovation Chemicals LLC
D910514-100g
2-Amino-3,5-dibromo-6-methylpyridine
 91872-10-5 97%
100g
 $155 2022-09-07
Fluorochem
010400-10g
2-Amino-3,5-dibromo-6-methylpyridine
 91872-10-5 99%
10g
 ￡11.00 2022-03-01
Matrix Scientific
001271-25g
2-Amino-3,5-dibromo-6-methylpyridine, 97%
 91872-10-5 97%
25g
 $29.00 2023-09-09
TRC
A610693-10mg
2-Amino-3,5-dibromo-6-methylpyridine
 91872-10-5
10mg
 $ 50.00 2022-06-08

3,5-dibromo-6-methyl-pyridin-2-amine Synthesis

Synthetic Circuit 1

1824-81-3 1824-81-3
91872-10-5 91872-10-5
Reaction Conditions
1.1 Reagents: NADPH ,  Glutathione ,  FAD ,  Sodium bromide ,  DL-Glucose Catalysts: Catalase ,  Glucose dehydrogenase ,  Haloperoxidase ;  12 - 16 h, rt
Reference
The Single-Component Flavin Reductase/Flavin-Dependent Halogenase AetF is a Versatile Catalyst for Selective Bromination and Iodination of Arenes and Olefins
Jiang, Yuhua; Snodgrass, Harrison M.; Zubi, Yasmine S.; Roof, Caitlin V.; Guan, Yanfei; et al, Angewandte Chemie, 2022, 61(51),

Synthetic Circuit 2

1824-81-3 1824-81-3
91872-10-5 91872-10-5
Reaction Conditions
1.1 Reagents: NAD ,  Glutathione ,  FAD ,  Sodium bromide ,  DL-Glucose Catalysts: Catalase ,  Glucose dehydrogenase ,  Haloperoxidase
Reference
The single component flavin reductase/flavin dependent halogenase AetF is a versatile catalyst for selective bromination and iodination of arenes and olefins
Jiang, Yuhua; Snodgrass, Harrison M.; Zubi, Yasmine S.; Roof, Caitlin V.; Guan, Yanfei; et al, ChemRxiv, 2022, 1, 1-10

Synthetic Circuit 3

1824-81-3 1824-81-3
91872-10-5 91872-10-5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  30 min, rt; 30 min, rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 7, < rt
Reference
Discovery of heterobicyclic templates for novel metabotropic glutamate receptor subtype 5 antagonists
Kulkarni, Santosh S.; Newman, Amy Hauck, Bioorganic & Medicinal Chemistry Letters, 2007, 17(11), 2987-2991

Synthetic Circuit 4

5327-33-3 5327-33-3
91872-10-5 91872-10-5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Perchloric acid Solvents: Carbon tetrachloride
1.2 Reagents: Sodium bicarbonate
Reference
N-Bromosuccinimide reactions of some heterocycles in the presence or absence of water: an overview of ring versus side chain bromination for the synthesis of important brominated heterocyclic synthons
Goswami, Shyamaprosad; Ghosh, Kumaresh; Mukherjee, Reshmi; Adak, Avijit Kumar; Mahapatra, Ajit Kumar, Journal of Heterocyclic Chemistry, 2001, 38(1), 173-178

Synthetic Circuit 5

42753-71-9 42753-71-9
91872-10-5 91872-10-5
Reaction Conditions
1.1 Reagents: Sodium bromide ,  Sulfuric acid ,  Sodium bromate Solvents: Acetonitrile ,  Water ;  30 min, 5 - 10 °C; 8 h, 5 - 10 °C
Reference
Environment-Friendly Bromination of Aromatic Heterocycles Using a Bromide-Bromate Couple in an Aqueous Medium
Joshi, Girdhar; Adimurthy, Subbarayappa, Industrial & Engineering Chemistry Research, 2011, 50(21), 12271-12275

Synthetic Circuit 6

1824-81-3 1824-81-3
91872-10-5 91872-10-5
Reaction Conditions
1.1 Reagents: Hydrogen peroxide ,  Bromine Catalysts: Sulfuric acid Solvents: Tetrahydrofuran ,  Water ;  8 h, 65 °C
Reference
Preparation of 2-amino-3-bromo-6-methylpyridine
, China, , ,

Synthetic Circuit 7

91872-07-0 91872-07-0
91872-10-5 91872-10-5
Reaction Conditions
Reference
Halogenation of N-oxides of pyridine acetylamino derivatives
Talik, Tadeusz; Talik, Zofia, Prace Naukowe Akademii Ekonomicznej imienia Oskara Langego we Wroclawiu, 1983, 238, 97-106

Synthetic Circuit 8

91872-10-5 91872-10-5
Reaction Conditions
Reference
Identification of 2-amino-5-aryl-pyrazines as inhibitors of human lactate dehydrogenase
Fauber, Benjamin P.; Dragovich, Peter S.; Chen, Jinhua; Corson, Laura B.; Ding, Charles Z.; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(20), 5533-5539

Synthetic Circuit 9

91872-10-5 91872-10-5
Reaction Conditions
Reference
Synthesis of the mutagenic 2-amino-1,6-dimethylimidazo[4,5-b]pyridine (1,6-DMIP) and five of its isomers
Lindstroem, Stefan; Ahmad, Tania; Grivas, Spiros, Heterocycles, 1994, 38(3), 529-40

Synthetic Circuit 10

125040-56-4 125040-56-4
91872-10-5 91872-10-5
125040-59-7 125040-59-7
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Water ;  3 d, rt; 3 w, rt
Reference
Oxidative bromination of imidazoheterocycle bromohydrates
Kovalenko, N. V.; Cherepakha, A. Yu.; Kutrov, G. P.; Shishkin, O. V.; Shishkina, S. V., Chemistry of Heterocyclic Compounds (New York, 2012, 47(10), 1280-1285

Synthetic Circuit 11

1824-81-3 1824-81-3
91872-10-5 91872-10-5
42753-71-9 42753-71-9
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic acid ;  20 - 22 °C; 22 °C → 15 °C
1.2 Reagents: Bromine Solvents: Acetic acid ;  10 - 15 °C; 1 h, 15 °C
Reference
Improvement of the Synthesis of 6-Bromo-5-methylimidazo[4,5-b]pyridine, a Stabilizer for Color Photography
Yutilov, Yu. M.; Svertilova, I. A.; Minkina, L. V.; Kirillova, K. M.; Smolyar, N. N., Russian Journal of Applied Chemistry, 2005, 78(5), 787-790

Synthetic Circuit 12

1824-81-3 1824-81-3
91872-10-5 91872-10-5
126325-46-0 126325-46-0
42753-71-9 42753-71-9
Reaction Conditions
1.1 Reagents: Hydrogen peroxide ,  Hydrogen bromide Solvents: Water
Reference
Bromination of Pyridines. II. Bromination of aminopicolines
Dunn, A. D.; Currie, A.; Hayes, L. E., Journal fuer Praktische Chemie (Leipzig), 1989, 331(3), 369-74

3,5-dibromo-6-methyl-pyridin-2-amine Raw materials

3,5-dibromo-6-methyl-pyridin-2-amine Preparation Products

3,5-dibromo-6-methyl-pyridin-2-amine Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:91872-10-5)
XU NV SHI
15221998634
1986399151@qq.com
J&K Scientific
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(CAS:91872-10-5)
ZHAI XIAN SHENG
18210857532
xiangyang.zhai@jk-sci.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:91872-10-5)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
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(CAS:91872-10-5)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:91872-10-5)
A LA DING
anhua.mao@aladdin-e.com

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Amadis Chemical Company Limited
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